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Compound of Interest

Compound Name:
N1,N3-Dimethylbenzene-1,3-

diamine

Cat. No.: B185354 Get Quote

Essential Safety and Handling Guide for N1,N3-
Dimethylbenzene-1,3-diamine
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety, handling, and disposal protocols for N1,N3-
Dimethylbenzene-1,3-diamine (CAS RN: 14814-75-6). Adherence to these procedures is

essential for ensuring a safe laboratory environment.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for N1,N3-
Dimethylbenzene-1,3-diamine.
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Property Value Source

Molecular Formula C₈H₁₂N₂ --INVALID-LINK--[1]

Molecular Weight 136.19 g/mol --INVALID-LINK--[1]

Physical Form Liquid --INVALID-LINK--

Boiling Point 85-86 °C @ 1 Torr --INVALID-LINK--[1]

Storage Temperature Room Temperature --INVALID-LINK--

Hazard Identification and Personal Protective Equipment
(PPE)
Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
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Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.[2]

Skin Protection
Chemical-resistant gloves (e.g., Nitrile rubber,

Viton®), a lab coat, and closed-toe shoes.[2]

Respiratory Protection

Use in a well-ventilated area. If ventilation is

inadequate, use a NIOSH-approved respirator

with an organic vapor cartridge.

Detailed Experimental Protocol: Safe Handling and
Disposal
The following protocol outlines the procedural steps for the safe handling and disposal of

N1,N3-Dimethylbenzene-1,3-diamine in a laboratory setting.

Preparation and Engineering Controls
Ventilation: All work with N1,N3-Dimethylbenzene-1,3-diamine must be conducted in a

certified chemical fume hood.[2]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and have been recently tested.

Spill Kit: Have a chemical spill kit rated for amines readily available.

Handling Procedure
Don PPE: Before handling the chemical, put on all required PPE as specified in the table

above.

Chemical Dispensing:

Dispense the required amount of the liquid in the chemical fume hood.
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Use a calibrated pipette or a graduated cylinder for accurate measurement.

Avoid splashing.

Reaction Setup:

If the chemical is to be used in a reaction, ensure the glassware is clean, dry, and free of

contaminants.

Perform all additions and transfers within the fume hood.

Post-Handling:

Tightly seal the container of N1,N3-Dimethylbenzene-1,3-diamine immediately after use.

[2]

Decontaminate all surfaces and equipment that may have come into contact with the

chemical using an appropriate solvent (e.g., ethanol), followed by soap and water.

Wash hands thoroughly with soap and water after removing gloves.[2]

Storage
Container: Store in the original, tightly sealed container.

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents. Store in a dark place under an inert atmosphere.[1]

Disposal Plan
Waste Collection:

Collect all waste containing N1,N3-Dimethylbenzene-1,3-diamine in a dedicated,

labeled, and sealed waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

Waste Disposal:
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Dispose of the chemical waste through your institution's hazardous waste management

program.

Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the safe handling of N1,N3-
Dimethylbenzene-1,3-diamine.
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Safe Handling Workflow for N1,N3-Dimethylbenzene-1,3-diamine

Preparation
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Disposal

Storage
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Locate Amine Spill Kit
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Dispense Chemical in Fume Hood

Perform Experimental Procedures

Seal Container After Use

Decontaminate Work Area & EquipmentStore in Cool, Dry, Ventilated Area

Collect Waste in Labeled Container

Store Waste in Designated Area

Arrange for Hazardous Waste Pickup

Keep Away from Incompatible Materials

Click to download full resolution via product page

Caption: Workflow for safe handling of N1,N3-Dimethylbenzene-1,3-diamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling N1,N3-
Dimethylbenzene-1,3-diamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185354#personal-protective-equipment-for-handling-
n1-n3-dimethylbenzene-1-3-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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